2,3,4-Trihydroxybenzonitrile
Overview
Description
2,3,4-Trihydroxybenzonitrile is a heterocyclic organic compound with the molecular formula C7H5NO3 and a molecular weight of 151.12 . It is used for experimental and research purposes .
Synthesis Analysis
A paper published in the Journal of Molecular Liquids describes the synthesis of a new type of liquid crystalline trimers using this compound. These trimers were synthesized by connecting a 2,3,4-trihydroxy benzonitrile to three 4-cyanobiphenyl units via ether linkages with aliphatic spacers having a variable number of carbon atoms .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzonitrile core with three hydroxy groups attached at the 2nd, 3rd, and 4th positions .
Chemical Reactions Analysis
The chemical reactions of this compound have been studied in the context of liquid crystal formation . The introduction of different terminal polar groups to the biphenyl units of this compound-based trimers has been found to affect the mesomorphic properties .
Scientific Research Applications
1. Synthesis and Characterization in Biochemical Applications
2,3,4-Trihydroxybenzonitrile derivatives have been used in the synthesis and characterization of various biochemical compounds. For instance, the synthesis of a binuclear bridged Cr(III) complex using 2-aminobenzonitrile, a similar compound, has shown potential in antimicrobial activities and DNA-binding properties (Govindharaju et al., 2019).
2. Thermophysical Studies
The thermophysical properties of derivatives of benzonitrile, including those similar to this compound, have been extensively studied. Research on nitrobenzonitriles, for example, has provided insights into phase transitions, heat capacities, and thermodynamic behavior, which are critical in various scientific applications (Jiménez et al., 2002).
3. Porous Structure Investigation
Investigations into molecular variants of phenylacetylene silver salts, which include derivatives of benzonitriles, have revealed consistent formation of porous structures. These studies are significant in the development of materials with specific chemical functionalities and reactivity, important in material science and engineering (Kiang et al., 1999).
4. Photochemistry Studies
The photochemical properties of substituted benzonitriles have been a subject of research, providing insights into their behavior in various chemical reactions. Understanding the photochemistry of these compounds is crucial in fields like synthetic chemistry and pharmaceuticals (Bonnichon et al., 1999).
5. Corrosion Inhibition Research
Benzonitrile derivatives have been studied as corrosion inhibitors for metals. This research is vital in industrial applications where metal preservation is crucial. The effectiveness of these compounds in preventing corrosion on various metal surfaces has been demonstrated through various studies (Verma et al., 2015).
6. Structural and Electronic Properties Analysis
The structural and electronic properties of monofluorobenzonitriles have been explored to understand their behavior in various chemical environments. Such studies are significant in designing and synthesizing materials with specific electronic properties (da Silva et al., 2012).
7. Vibrational Analysis in Spectroscopy
Vibrational spectroscopy studies of tri-fluorinated benzonitriles provide valuable information about molecular geometries and atomic charges, crucial in chemical analysis and material characterization (Mukherjee et al., 2011).
8. Enhancement in Solar Cell Efficiencies
Perfluorinated compounds like 4-amino-2-(trifluoromethyl)benzonitrile, a close derivative of this compound, have shown to improve the power conversion efficiencies of polymer solar cells, a significant advancement in renewable energy technologies (Jeong et al., 2011).
9. Inhibition of Steel Corrosion
Studies on aminobenzonitrile inhibitors, including derivatives similar to this compound, have provided insights into their adsorption behavior and corrosion inhibition mechanism on steel surfaces. This is especially important in industrial applications where steel preservation is necessary (Saha & Banerjee, 2015).
Safety and Hazards
Future Directions
The synthesis and investigation of 2,3,4-Trihydroxybenzonitrile-based liquid crystalline trimers represent a step forward towards the design and synthesis of single component room temperature nematic materials with unique properties for potential applications . These materials provide access to unique low molar mass nematics capable of forming freely suspended fibers .
Properties
IUPAC Name |
2,3,4-trihydroxybenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NO3/c8-3-4-1-2-5(9)7(11)6(4)10/h1-2,9-11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPXIMVVEQNCDGW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C#N)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20548292 | |
Record name | 2,3,4-Trihydroxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20548292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
15258-56-7 | |
Record name | 2,3,4-Trihydroxybenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=15258-56-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3,4-Trihydroxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20548292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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